![molecular formula C7H9BrN2O2 B3265005 methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate CAS No. 400877-58-9](/img/structure/B3265005.png)
methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of pyrazole derivatives often involves multicomponent reactions, cycloadditions, and cyclocondensations . For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes can provide pyrazoles . One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride can readily form pyrazoline intermediates, which can be oxidized to afford a wide variety of pyrazoles .Chemical Reactions Analysis
Pyrazoles can undergo a variety of chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines can provide functionalized pyrazoles . A Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones can provide a broad range of pyrazole derivatives .Scientific Research Applications
Synthesis of Pyrazole Derivatives
Research in organic synthesis often explores the creation of pyrazole derivatives due to their importance in medicinal chemistry and material science. For example, the work by Scrowston and Shaw (1976) investigates the synthesis of pyrazole and thiopyrano compounds, which could offer insights into methods applicable to methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate (Scrowston & Shaw, 1976). These synthetic pathways could be relevant for generating analogs with specific properties for further study.
Structural and Spectral Investigations
Understanding the structural and spectral properties of pyrazole derivatives is crucial for their application in various fields. Viveka et al. (2016) provided detailed experimental and theoretical analyses of pyrazole-4-carboxylic acid derivatives, emphasizing their biological significance (Viveka et al., 2016). These studies are foundational for designing compounds with desired biological or physical properties.
Novel Synthesis Methods
Innovative synthesis methods for pyrazole derivatives highlight the versatility of these compounds in chemical research. Prabakaran et al. (2012) demonstrated a regio-selective synthesis of pyrazole-4-carboxylates using indium bromide catalyst under ultrasound irradiation, showcasing a novel approach to constructing such molecules efficiently (Prabakaran et al., 2012). This methodological innovation could potentially apply to the synthesis of this compound derivatives.
Antifungal and Anticancer Activities
The exploration of biological activities of pyrazole derivatives is a significant area of research. Du et al. (2015) synthesized a series of pyrazole-4-carboxylic acid amides and tested their antifungal activity, finding some compounds with high efficacy against phytopathogenic fungi (Du et al., 2015). This research indicates the potential of this compound derivatives in developing new antifungal agents.
Corrosion Inhibition
Pyrazole derivatives have also been investigated for their applications in materials science, such as corrosion inhibition. Dohare et al. (2017) studied new pyrazole derivatives as corrosion inhibitors for mild steel, which could be useful for industrial applications (Dohare et al., 2017). Such studies highlight the broad applicability of pyrazole derivatives beyond biological activities, including potential uses of this compound analogs in corrosion protection.
Mechanism of Action
Target of Action
Pyrazole derivatives are known to interact with a variety of biological targets, including enzymes and receptors, depending on their specific substitutions .
Mode of Action
Pyrazole derivatives can interact with their targets in various ways, often involving the formation of hydrogen bonds or hydrophobic interactions . The bromine atom may also participate in halogen bonding .
Biochemical Pathways
Pyrazole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets .
Pharmacokinetics
The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier .
Result of Action
Pyrazole derivatives are known to have a wide range of biological activities, including antimicrobial, anti-inflammatory, and antitumor effects .
Action Environment
Factors such as ph, temperature, and the presence of other substances can potentially affect the action of pyrazole derivatives .
properties
IUPAC Name |
methyl 4-bromo-1-ethylpyrazole-3-carboxylate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H9BrN2O2/c1-3-10-4-5(8)6(9-10)7(11)12-2/h4H,3H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTILOLAZJZKWKA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=N1)C(=O)OC)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H9BrN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601239939 | |
Record name | Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601239939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.06 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
400877-58-9 | |
Record name | Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=400877-58-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-bromo-1-ethyl-1H-pyrazole-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601239939 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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